4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine

• IUPAC Name: 2-methyl-3-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]-1-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C13H18F3N3O2/c1-9(12(20)18-3-5-21-6-4-18)8-19-10(2)7-11(17-19)13(14,15)16/h7,9H,3-6,8H2,1-2H3
• InChI Key: IYQBRXVXZDAMQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(C)C(=O)N2CCOCC2)C(F)(F)F
• Molecular Formula: C13H18F3N3O2
• Molecular Weight: 305.30 g/mol

Description

4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine, also known as MTPM, is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. MTPM has been shown to exhibit various biochemical and physiological effects that make it a promising candidate for future research.

Mechanism of Action

The mechanism of action of 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine is still not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cell proliferation. 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that contribute to inflammation. In addition, 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects
4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine has been shown to exhibit various biochemical and physiological effects that make it a promising candidate for future research. In addition to its anti-inflammatory and neuroprotective effects, 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine has been shown to exhibit antioxidant activity and to inhibit the growth and proliferation of cancer cells. 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine has also been shown to enhance the activity of the immune system by increasing the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine in lab experiments is its high solubility in organic solvents, which makes it easy to dissolve and administer to cells or animals. In addition, 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine has been shown to have low toxicity and to be well-tolerated in animal studies. However, one limitation of using 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine in lab experiments is the lack of knowledge about its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use as a treatment for cancer, either alone or in combination with other chemotherapeutic agents. Further research is also needed to fully understand the mechanism of action of 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine and to identify any potential side effects or limitations of its use.
Conclusion
In conclusion, 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine, or 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine, is a synthetic compound that has potential as a therapeutic agent due to its anti-inflammatory, neuroprotective, and anticancer effects. While there is still much to learn about its mechanism of action and potential side effects, 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine represents a promising area of research for the future.

Scientific Research Applications

4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine has been studied for its potential use in various therapeutic applications, including as an anti-inflammatory agent, a neuroprotective agent, and a potential treatment for cancer. Research has shown that 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, 4-{2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoyl}morpholine has been shown to protect neurons from damage caused by oxidative stress and to induce apoptosis in cancer cells.